Cas no 886494-55-9 (4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole)

4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole is a specialized thiazole derivative featuring a hydrazinyl functional group and an ethylphenyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate for the development of heterocyclic compounds. The presence of the hydrazinyl moiety enables its use in condensation reactions, facilitating the synthesis of biologically active molecules, including potential pharmacophores. Its structural features, such as the electron-donating ethyl group and the reactive thiazole core, contribute to its utility in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactivity. Further purification may be required for specific synthetic applications.

4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole structure

886494-55-9 structure

Product Name:4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole

CAS No:886494-55-9

MF:C₁₂H₁₅N₃S

MW:233.332600831985

CID:871384

Update Time:2025-05-20

4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

- 4-(4-ETHYLPHENYL)-5-METHYL-2(3H)-THIAZOLONE HYDRAZONE
- 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole
- [4-(4-Ethyl-phenyl)-5-methyl-thiazol-2-yl]-hydrazine
- Inchi： 1S/C12H15N3S/c1-3-9-4-6-10(7-5-9)11-8(2)16-12(14-11)15-13/h4-7H,3,13H2,1-2H3,(H,14,15)
- InChI Key： ZTSTYZGQVSAPMR-UHFFFAOYSA-N
- SMILES： S1C(NN)=NC(=C1C)C1C=CC(=CC=1)CC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 216
Topological Polar Surface Area: 79.2

4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM527606-1g	4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole	886494-55-9	97%	1g	$577	2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1620972-1g	4-(4-Ethylphenyl)-2-hydrazono-5-methyl-2,3-dihydrothiazole	886494-55-9	98%	1g	￥9177.00	2024-04-26
Crysdot LLC	CD11031423-1g	4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole	886494-55-9	97%	1g	$583	2024-07-18

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Additional information on 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole

4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole: A Comprehensive Overview

The compound with CAS No. 886494-55-9, known as 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole, is a fascinating molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile chemical properties and potential applications in drug development, agrochemicals, and advanced materials.

The structure of 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole is characterized by a thiazole ring system with substituents at positions 2, 4, and 5. The substituents include a hydrazine group (-NHNH2) at position 2, a methyl group (-CH3) at position 5, and a 4-ethylphenyl group attached at position 4. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable building block for further chemical transformations.

Recent studies have highlighted the potential of hydrazine-containing thiazoles as precursors for the synthesis of bioactive compounds. For instance, researchers have explored the use of this compound in the development of anti-inflammatory agents and antioxidants. The hydrazine group is particularly reactive, enabling the formation of various heterocyclic structures through condensation reactions. These reactions are pivotal in drug design, where structural diversity is crucial for achieving desired pharmacological effects.

In addition to its role in drug discovery, 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole has shown promise in materials science. The thiazole ring system is known for its stability and ability to form coordination complexes with metal ions. This property makes it a candidate for applications in catalysis and the development of new materials with tailored electronic properties. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable precursor for synthesizing eco-friendly polymers.

The synthesis of 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole typically involves multi-step organic reactions. One common approach is the condensation of an appropriate thioamide with a substituted phenyldialdehyde or ketone. The reaction conditions, such as temperature and pH, play a critical role in determining the yield and purity of the final product. Optimization studies have shown that mild reaction conditions are often sufficient to achieve high yields while minimizing side reactions.

From an environmental standpoint, understanding the fate and behavior of hydrazine-containing thiazoles in natural systems is essential for assessing their safety and sustainability. Recent research has focused on evaluating the biodegradation pathways of such compounds under various environmental conditions. Results indicate that these molecules can undergo microbial degradation under aerobic conditions, though their persistence in certain environments remains an area of concern.

In conclusion, 4-(4-Ethylphenyl)-2-hydrazinyl-5-methylthiazole (CAS No. 886494-55-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with specific biological or material properties. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.